![molecular formula C9H16N2O B1588012 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime CAS No. 6164-67-6](/img/structure/B1588012.png)
9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime
Overview
Description
“9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime” is a chemical compound with the CAS Number: 6164-67-6 and a molecular weight of 168.24 . It is an azabicycloalkane alkaloid that is 9-azabicyclo[3.3.1]nonane substituted by a methyl group at position 9 and an oxo group at position 3 .
Molecular Structure Analysis
The linear formula of “this compound” is C9H16N2O . Unfortunately, the specific 3D structure is not provided in the available resources.Scientific Research Applications
Antimicrobial and Antifungal Activities
Research has shown that oximes and oxime ethers of 3-azabicycles exhibit significant in vitro antimicrobial activity against a range of pathogenic bacteria and fungi. Libraries of these compounds were synthesized, and their structure-activity relationships (SAR) were analyzed to identify lead molecules with promising antimicrobial properties (Parthiban et al., 2010). Additionally, novel oxime ethers of aza/diazabicycles were also found to exhibit antimicrobial activity, with certain compounds showing better efficacy than standard drugs (Paramasivam Parthiban et al., 2009).
Structural and Stereochemical Studies
The structural and conformational aspects of 3-azabicyclo[3.3.1]nonan-9-one oximes have been extensively studied. These compounds adopt specific conformations that are crucial for their biological activity. For example, a complete set of 1D and 2D NMR studies of variously substituted 3-azabicyclo[3.3.1]nonan-9-ones provided insights into their stereochemistry, confirming a twin-chair conformation with equatorial orientation of substituents (Park et al., 2011).
Synthesis Methodologies
Efficient synthesis methodologies have been developed for these compounds, including a stereospecific synthesis approach that allows for the creation of a wide range of oximes and oxime ethers of 3-azabicycles. These methodologies are essential for the development of compounds with potential antimicrobial and antifungal activities (Mandal et al., 2005).
Drug Discovery Applications
The constrained structure of 9-methyl-9-azabicyclo[3.3.1]nonan-3-one oximes makes them valuable peptidomimetics, useful in drug discovery for studying structure-activity relationships in peptide-based therapeutics. Their rigid structure can mimic the conformation of dipeptides, thereby providing a platform for the development of novel drugs with improved pharmacokinetics and metabolic stability (Cluzeau & Lubell, 2004).
Safety and Hazards
Properties
IUPAC Name |
N-(9-methyl-9-azabicyclo[3.3.1]nonan-3-ylidene)hydroxylamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N2O/c1-11-8-3-2-4-9(11)6-7(5-8)10-12/h8-9,12H,2-6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUMZOLVVVUXXHJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2CCCC1CC(=NO)C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30390461 | |
Record name | Pseudopelletierine oxime | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30390461 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6164-67-6 | |
Record name | 9-Azabicyclo[3.3.1]nonan-3-one, 9-methyl-, oxime | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6164-67-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Pseudopelletierine oxime | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30390461 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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